Cas no 1809427-20-0 ((1S,2S,3R)-DT-061)

• Product Name: (1S,2S,3R)-DT-061
• CAS No: 1809427-20-0
• MF: C₂₅H₂₃F₃N₂O₅S
• MW: 520.52
• CID: 4742730
• PubChem ID: 118374168
• Update Time: 2025-07-01

(1S,2S,3R)-DT-061 Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R)-DT-061
• CID 156588612
• Benzenesulfonamide, N-[(1S,2S,3R)-2-hydroxy-3-(10H-phenoxazin-10-yl)cyclohexyl]-4-(trifluoromethoxy)-
• 3R)-DT-061
• (1S,2S,3R)DT061,(1S,2S,3R) DT 061
• N-[(1S,2S,3R)-2-hydroxy-3-phenoxazin-10-ylcyclohexyl]-4-(trifluoromethoxy)benzenesulfonamide
• G16699
• AKOS040732251
• 1809427-20-0
• WGKGADVPRVLHHZ-SNYIIPAISA-N
• DA-69022
• SCHEMBL17086929
• MS-29648
• CS-0094539
• HY-112929B

• Inchi： 1S/C25H22F3N2O5S/c26-25(27,28)35-16-12-14-17(15-13-16)36(32,33)29-18-6-5-9-21(24(18)31)30-19-7-1-3-10-22(19)34-23-11-4-2-8-20(23)30/h1-4,7-8,10-15,18,24,29,31H,5-6,9H2/t18-,24+/m0/s1
• InChI Key： LYNXMKQXAXFUOJ-MHECFPHRSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N[C@H]1CCC[C]([C@@H]1O)N1C2C=CC=CC=2OC2C=CC=CC1=2)(=O)=O |^1:17|

Computed Properties

• Exact Mass: 519.12015247 g/mol
• Monoisotopic Mass: 519.12015247 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 519.5
• XLogP3: 5.4
• Topological Polar Surface Area: 96.5

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: No data available
• Boiling Point: 625.5±65.0 °C(Predicted)
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility125 mg/mL(240.14 mM;Need ultrasonic)Methanol : 25 mg/mL(48.03 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• pka: 10.48±0.60(Predicted)
• Vapor Pressure: No data available

(1S,2S,3R)-DT-061 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：-20 ° C 3 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month

Additional information on (1S,2S,3R)-DT-061

Compound CAS No. 1809427-20-0: (1S,2S,3R)-DT-061

The compound with CAS No. 1809427-20-0, known as (1S,2S,3R)-DT-061, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and biotechnology. This compound is notable for its unique stereochemistry and its potential applications in drug development. The name (1S,2S,3R)-DT-061 reflects its specific spatial arrangement of atoms, which is critical for its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects. The (1S,2S,3R) configuration of DT-061 has been shown to exhibit superior pharmacodynamic properties compared to other stereoisomers. This makes it a promising candidate for further investigation in therapeutic applications, especially in the treatment of neurodegenerative diseases and inflammatory conditions.

The synthesis of (1S,2S,3R)-DT-061 involves a multi-step process that requires precise control over stereochemical outcomes. Researchers have employed advanced techniques such as asymmetric catalysis and enantioselective synthesis to achieve the desired configuration. These methods not only ensure high purity but also contribute to the scalability of the synthesis process, which is essential for preclinical and clinical studies.

In terms of pharmacology, DT-061 has demonstrated potent activity in vitro against various disease-relevant targets. For instance, it has shown remarkable efficacy in inhibiting enzymes associated with amyloid-beta production, a hallmark of Alzheimer's disease. Additionally, studies have revealed its ability to modulate inflammatory pathways, making it a potential candidate for treating conditions such as rheumatoid arthritis and chronic inflammation.

The safety profile of (1S,2S,3R)-DT-061 has been extensively evaluated in preclinical models. Early toxicity studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity tests. These findings underscore its potential for safe use in humans and pave the way for further clinical evaluation.

From an environmental perspective, the biodegradability and eco-toxicity of DT-061 have also been assessed. Results suggest that it undergoes rapid degradation under environmental conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable drug development and environmentally responsible practices in the pharmaceutical industry.

In conclusion, CAS No. 1809427-20-0 ((1S,2S,3R)-DT-061) represents a significant advancement in chemical innovation with promising therapeutic potential. Its unique stereochemistry, coupled with favorable pharmacokinetic and safety profiles, positions it as a leading candidate for addressing unmet medical needs in various therapeutic areas. As research continues to unfold, DT-061 holds the promise of becoming a groundbreaking treatment option for patients worldwide.